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Compound of Interest

Compound Name: JHU-083

Cat. No.: B608189

This guide provides crucial safety and logistical information for the proper handling and
disposal of JHU-083, a glutamine antagonist prodrug used in laboratory research. As a
cytotoxic and diazo-containing compound, JHU-083 requires specialized disposal procedures
to ensure the safety of researchers and compliance with environmental regulations.

Immediate Safety and Handling Protocols:

Before handling JHU-083, it is imperative to consult the Safety Data Sheet (SDS) for its parent
compound, 6-diazo-5-oxo-L-norleucine (DON), as a specific SDS for JHU-083 is not readily
available. DON is classified as toxic if swallowed, in contact with skin, or if inhaled[1][2][3]. All
materials that come into contact with JHU-083 should be treated as hazardous waste[4][5][6].

Personal Protective Equipment (PPE) is mandatory when handling JHU-083 and its waste:

Gloves: Two pairs of nitrile or other chemically resistant gloves are recommended[7].

Eye Protection: Chemical safety goggles or a face shield must be worn[8].

Lab Coat: A dedicated lab coat should be used to protect clothing and skin[8].

Ventilation: All handling of JHU-083, including preparation and disposal, should be
conducted in a certified chemical fume hood to prevent inhalation of aerosols or dust[8].
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Hazard Summary of Parent Compound: 6-diazo-5-0xo-L-

norleucine (DON)

Since JHU-083 is a prodrug of DON, the hazard profile of DON is critical for safe handling and
disposal. The following table summarizes key toxicological data for DON.

Hazard Classification Data

. Toxic if swallowed.[1][2] Oral (mouse) LD50: 197
Acute Toxicity (Oral)

mg/kg[1].
Acute Toxicity (Dermal) Toxic in contact with skin[1][2].
Acute Toxicity (Inhalation) Toxic if inhaled[1][2].

As a glutamine analog, it inhibits purine

synthesis and other glutamine-requiring
Primary Hazards enzymes[1][3]. Animal studies have recorded

various toxic effects, including peritonitis and

fatty liver degeneration[1].

Step-by-Step Disposal Procedure for JHU-083

The disposal of JHU-083 must be managed as cytotoxic and hazardous chemical waste. Under
no circumstances should JHU-083 or its contaminated materials be disposed of down the drain
or in regular solid waste containers[4][8].

1. Waste Segregation and Collection:

e Solid Waste: All solid materials contaminated with JHU-083, including unused compound,
gloves, bench paper, pipette tips, and labware, must be collected in a designated, leak-proof,
and clearly labeled hazardous waste container. The container should be marked with
"Cytotoxic Waste" and "Hazardous Chemical Waste"[5][6].

e Liquid Waste: Unused solutions of JHU-083 should be collected in a separate, sealed, and
chemically compatible hazardous waste container. This container must also be clearly
labeled as "Cytotoxic Liquid Waste" and "Hazardous Chemical Waste".
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o Sharps Waste: Needles, syringes, or any other sharps that have come into contact with JHU-
083 must be disposed of in a puncture-proof sharps container specifically designated for
cytotoxic sharps waste[5].

2. Spill and Decontamination Procedures:
In the event of a spill, the following steps should be taken immediately:

o Evacuate and Ventilate: Clear the area of all personnel and ensure the chemical fume hood
IS operational to maximize ventilation[9].

» Containment: For solid spills, gently cover the material with an inert absorbent (e.qg.,
vermiculite, sand) to prevent it from becoming airborne. For liquid spills, absorb with an
appropriate absorbent material[9].

o Collection: Carefully collect the contained spill using tools that will not generate dust and
place it in the designated hazardous waste container[9].

o Decontamination: The spill area should be decontaminated in a three-step process: initial
cleaning with a detergent solution, followed by a rinse with water, and a final wipe with 70%
isopropyl alcohol[4]. All cleaning materials must be disposed of as cytotoxic hazardous
waste[4].

3. Chemical Deactivation (for trace amounts):

Diazo compounds can be reactive and potentially explosive. For trace amounts of JHU-083,
such as residual amounts in glassware, deactivation before final disposal is a recommended
safety measure.

o Acidic Quench: Traces of diazo compounds can be destroyed by careful addition to acetic
acid[10]. This should be done in a fume hood with appropriate PPE. The resulting solution
must still be disposed of as hazardous waste.

4. Final Disposal:

o Labeling and Storage: Ensure all waste containers are securely sealed and properly labeled
according to your institution's guidelines. Store the waste in a designated, secure, and well-
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ventilated area away from incompatible materials such as acids and oxidizing agents[8].

+ Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste management service. The primary method of disposal for cytotoxic waste
is high-temperature incineration[5][6].

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of JHU-083.

JHU-083 Disposal Workflow

JHU-083 Waste Generation

Identify Waste Type

Solig Liquid Sharps
Solid Waste <« Liquid Waste : Sharps Waste
(Gloves, Labware, etc.) (Unused Solutions) (Needles, Syringes)

Collect in Labeled Collect in Labeled Collect in Labeled
Cytotoxic Solid Waste Container Cytotoxic Liquid Waste Container Cytotoxic Sharps Container

Store Securely in
Designated Area

Contact EHS for Pickup
and Incineration
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Caption: Workflow for the segregation and disposal of JHU-083 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b608189?utm_src=pdf-body-img
https://www.benchchem.com/product/b608189?utm_src=pdf-body
https://www.benchchem.com/product/b608189?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-227078.pdf
https://cdn.caymanchem.com/cdn/msds/17580m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-diazo-5-oxo-L-norleucine
https://pubchem.ncbi.nlm.nih.gov/compound/6-diazo-5-oxo-L-norleucine
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_p_Dimethylaminodiazobenzenesulfonic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://orgsyn.org/Content/pdfs/procedures/CV7P0438.pdf
https://www.benchchem.com/product/b608189#jhu-083-proper-disposal-procedures
https://www.benchchem.com/product/b608189#jhu-083-proper-disposal-procedures
https://www.benchchem.com/product/b608189#jhu-083-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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